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4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid 4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid XCT0135908 is a RXR agonist. XCT0135908 showed selectivity for RXR−Nurr1 over a broad range of other RXR dimerization partners but with rather low potency. XCT0135908 yielded promising results in a rat neuron PD model. Note: Sci-Finder registered this compound as XCT 0315908.
Brand Name: Vulcanchem
CAS No.: 300837-31-4
VCID: VC0547312
InChI: InChI=1S/C21H19N3O2/c1-3-7-18-14(2)22-19(15-8-5-4-6-9-15)24-20(18)23-17-12-10-16(11-13-17)21(25)26/h3-6,8-13H,1,7H2,2H3,(H,25,26)(H,22,23,24)
SMILES: CC1=C(C(=NC(=N1)C2=CC=CC=C2)NC3=CC=C(C=C3)C(=O)O)CC=C
Molecular Formula: C21H19N3O2
Molecular Weight: 345.4 g/mol

4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid

CAS No.: 300837-31-4

Cat. No.: VC0547312

Molecular Formula: C21H19N3O2

Molecular Weight: 345.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

4-[(5-Allyl-6-methyl-2-phenyl-4-pyrimidinyl)amino]benzoic acid - 300837-31-4

Specification

Description XCT0135908 is a RXR agonist. XCT0135908 showed selectivity for RXR−Nurr1 over a broad range of other RXR dimerization partners but with rather low potency. XCT0135908 yielded promising results in a rat neuron PD model. Note: Sci-Finder registered this compound as XCT 0315908.
CAS No. 300837-31-4
Molecular Formula C21H19N3O2
Molecular Weight 345.4 g/mol
IUPAC Name 4-[(6-methyl-2-phenyl-5-prop-2-enylpyrimidin-4-yl)amino]benzoic acid
Standard InChI InChI=1S/C21H19N3O2/c1-3-7-18-14(2)22-19(15-8-5-4-6-9-15)24-20(18)23-17-12-10-16(11-13-17)21(25)26/h3-6,8-13H,1,7H2,2H3,(H,25,26)(H,22,23,24)
Standard InChI Key SQYRBODOBCAROZ-UHFFFAOYSA-N
SMILES CC1=C(C(=NC(=N1)C2=CC=CC=C2)NC3=CC=C(C=C3)C(=O)O)CC=C
Canonical SMILES CC1=C(C(=NC(=N1)C2=CC=CC=C2)NC3=CC=C(C=C3)C(=O)O)CC=C
Appearance Solid powder

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